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Compound of Interest

Compound Name: Boc-2-cyano-D-phenylalanine

Cat. No.: B1336539 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for Boc-2-cyano-D-phenylalanine. The information presented herein is

crucial for maintaining the integrity, purity, and reactivity of this specialized amino acid

derivative in research and drug development applications. While specific quantitative stability

data for this compound is not extensively available in public literature, this guide synthesizes

information from supplier recommendations and the well-established chemistry of Boc-

protected amino acids to provide a robust framework for its handling and use.

Overview and Physicochemical Properties
Boc-2-cyano-D-phenylalanine is a synthetic amino acid derivative featuring a tert-

butyloxycarbonyl (Boc) protecting group on the amine and a cyano group on the phenyl ring.

The Boc group enhances its stability during peptide synthesis and allows for selective

deprotection under specific acidic conditions.[1][2] The cyano group introduces unique

electronic properties and can be a site for further chemical modification.[2]

Table 1: Physicochemical Properties of Boc-2-cyano-D-phenylalanine
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Property Value Source(s)

Synonyms
Boc-D-Phe(2-CN)-OH, Boc-o-

Cyano-D-Phe-OH
[1]

Appearance White to off-white solid/powder [1]

Purity (typical) ≥ 99% (by HPLC) [1]

Molecular Formula C₁₅H₁₈N₂O₄ [1]

Molecular Weight 290.3 g/mol [1]

Recommended Storage and Handling
Proper storage is paramount to prevent degradation and ensure the long-term viability of Boc-
2-cyano-D-phenylalanine. The following conditions are based on supplier recommendations

and general best practices for chemically sensitive reagents.

Table 2: Recommended Storage and Handling Conditions
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Parameter Recommended Condition Rationale

Temperature 0°C to 8°C (Refrigerated)

To minimize thermal

degradation and preserve the

integrity of the Boc protecting

group.

Atmosphere

Store under an inert

atmosphere (e.g., Argon or

Nitrogen)

To reduce the risk of oxidative

degradation of the

phenylalanine side chain.

Moisture
Store in a desiccated

environment

The Boc group is susceptible

to hydrolysis, particularly in the

presence of acidic or basic

conditions, which can be

exacerbated by moisture.

Light Protect from light

As a general good practice for

complex organic molecules to

prevent potential photolytic

degradation.

For routine laboratory use, it is advisable to allow the container to warm to room temperature

before opening. This practice prevents the condensation of atmospheric moisture onto the cold

product, which could compromise its stability.

Stability Profile and Degradation Pathways
The stability of Boc-2-cyano-D-phenylalanine is primarily dictated by the lability of the Boc

protecting group. The Boc group is known for its stability under a range of conditions while

being easily removable under specific acidic conditions.[3][4]

Table 3: Expected Stability of Boc-Protected Amino Acids under Stress Conditions
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Stress Condition Expected Stability
Primary
Degradation
Pathway

Potential
Degradation
Product(s)

Acidic (e.g., TFA,

strong HCl)
Labile

Acid-catalyzed

hydrolysis of the Boc

group (deprotection)

2-cyano-D-

phenylalanine, tert-

butanol, isobutylene,

CO₂

Basic (e.g., NaOH,

piperidine)
Stable

The Boc group is

generally resistant to

alkaline hydrolysis

and other basic

conditions.

-

Oxidative (e.g., H₂O₂) Potentially susceptible
Oxidation of the

phenyl ring.

Oxidized derivatives

of Boc-2-cyano-D-

phenylalanine.

Thermal

Stable at

recommended storage

temperatures.

Degradation may

occur at elevated

temperatures.

Thermal

decomposition.

To be determined by

analysis.

Photolytic Potentially susceptible Photodegradation.
To be determined by

analysis.

The most significant and predictable degradation pathway for Boc-2-cyano-D-phenylalanine
is the acid-catalyzed cleavage of the Boc group.[5] This reaction is intentionally employed

during peptide synthesis for deprotection. However, inadvertent exposure to acidic

environments during storage or handling will lead to the premature removal of the Boc group,

yielding the free amino acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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